Cas no 690206-52-1 (1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO-)

1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO- structure
690206-52-1 structure
Product name:1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO-
CAS No:690206-52-1
MF:C13H16N2O2
MW:232.278
CID:3215064
PubChem ID:58289836

1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO- Chemical and Physical Properties

Names and Identifiers

    • 1H-3-BENZAZEPINE, 3-CYCLOPROPYL-2,3,4,5-TETRAHYDRO-7-NITRO-
    • 690206-52-1
    • 3-Cyclopropyl-2,3,4,5-tetrahydro-7-nitro-1H-3-benzazepine
    • DTXSID101195758
    • 3-Cyclopropyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
    • IOVZBVQJKZMVJX-UHFFFAOYSA-N
    • SCHEMBL1950958
    • Inchi: InChI=1S/C13H16N2O2/c16-15(17)13-2-1-10-5-7-14(12-3-4-12)8-6-11(10)9-13/h1-2,9,12H,3-8H2
    • InChI Key: IOVZBVQJKZMVJX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 232.121177757Da
  • Monoisotopic Mass: 232.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.1Ų

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